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Compound of Interest

Compound Name: Millepachine

Cat. No.: B2987336

Essential Safety and Handling Guide for
Millepachine

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical information for the handling and
disposal of Millepachine, a bioactive natural chalcone with potent antitumor effects.[1][2]
Adherence to these guidelines is essential to ensure personnel safety and mitigate risks
associated with this compound.

Compound Identification and Properties

Millepachine is a chalcone-type small molecule derived from the plant Millettia pachycarpa.[2]
[3] It functions as a tubulin polymerization inhibitor by irreversibly binding to the colchicine-
binding site in B-tubulin.[2][3] Its potent cytotoxic activity against various cancer cell lines
necessitates stringent handling procedures.[1][4][5]

Table 1: Chemical and Physical Properties of Millepachine
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Property Value Reference
Molecular Formula C22H2204 [1][6]
Molecular Weight 350.4 g/mol [6]

CAS Number 1393922-01-4 [1]
Appearance Powder [1]

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C
Storage [1]

for 6 months, -20°C for 1

month.

Hazard Identification and Personal Protective Equipment
(PPE)

Millepachine is classified as a hazardous compound due to its cytotoxic and antineoplastic
properties.[2][4] Exposure can occur through inhalation, skin contact, and ingestion.[7]
Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Table 2: Required PPE for Handling Millepachine
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PPE Category

Specification

Purpose

Hand Protection

Double-gloving with
chemotherapy-tested nitrile
gloves (ASTM D6978).[7]

Prevents skin contact and
absorption. Change gloves

immediately if contaminated.

Body Protection

Disposable, solid-front, poly-
coated gown resistant to

hazardous drugs.

Protects against splashes and
contamination of personal

clothing.

Eye Protection

Safety goggles or a full-face
shield if there is a risk of

splashing.

Prevents eye exposure from

splashes or aerosols.

Respiratory Protection

An N95 respirator or higher is
recommended when handling
the powder outside of a

containment device.[7]

Minimizes inhalation of

aerosolized particles.

Safe Handling and Engineering Controls

All procedures involving Millepachine should be performed in a manner that minimizes

exposure.

e Engineering Controls: All weighing and solution preparation of powdered Millepachine must

be conducted in a certified Class Il Biosafety Cabinet (BSC) or a containment ventilated

enclosure (CVE) to protect both the worker and the product.[7]

o Work Practices:

o Wash hands thoroughly before donning and after removing PPE.[8]

o Use Luer-lock fittings for all IV tubing connections to prevent leakage.[8]

o When preparing solutions, prime IV sets with a compatible fluid before adding

Millepachine.[8]

o Utilize closed-system transfer devices (CSTDs) whenever possible to minimize aerosol

generation and exposure.
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Emergency Procedures

Immediate and correct response to an exposure or spill is critical.
e Personnel Exposure:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and lukewarm water. Do not use hot water as it can increase skin absorption.[8]

o Eye Contact: Flush the affected eye with a large volume of water or an isotonic eyewash
for at least 15 minutes.[8]

o Seek immediate medical attention following any direct exposure.[8]
e Spill Management:

Alert others in the area and restrict access.

[e]

[e]

Wear appropriate PPE, including double gloves, a protective gown, and respiratory/eye
protection.

[e]

Use a chemotherapy spill kit to absorb the spill.

o

Clean the area from the outer edge of the spill towards the center.

[¢]

Place all contaminated materials in a designated hazardous waste container.

Disposal Plan

All waste generated from handling Millepachine must be treated as hazardous chemical
waste.

o Sharps: Needles and syringes must be placed directly into a designated sharps container
without crushing, clipping, or capping.[8]

o Contaminated PPE: All used gloves, gowns, and other disposable materials must be placed
in a clearly labeled hazardous waste bag or container.
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e Bulk Waste: Unused Millepachine and contaminated solutions must be disposed of
according to institutional and local regulations for hazardous chemical waste.

Visual Workflow Guides

The following diagrams illustrate the standard operating procedures for donning and doffing
PPE and the procedural flow for managing a Millepachine spill.

Caption: Step-by-step workflow for correctly donning Personal Protective Equipment.

Caption: Procedural flow for safely managing a hazardous chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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